AbstractThe traditional packaging concept has reached its limits when it comes to ensuring the quality of food and extending its shelf life. Compared to traditional packaging materials, food packaging with self-healing function is becoming more and more popular. This is because they can automatically repair the damaged area, restore the original properties and prevent the decline of food quality and loss of nutrients. Materials based on various self-healing mechanisms have been developed and used on a laboratory scale in the form of coatings and films for food packaging. However, more efforts are needed for the commercial application of these new self-healing packaging materials. Understanding the self-healing mechanism of these packaging materials is very important for their commercial application. This article first discusses the self-healing mechanism of different packaging materials and compares the self-healing efficiency of self-healing materials under different conditions. Then, the application potential of self-healing coatings and films in the food industry is systematically analyzed. Finally, we give an outlook on the application of self-healing materials in the field of food packaging.

AbstractThe aim of this review was to evaluate the feasibility of treating sleep disorders using novel gut microbiota intervention strategies. Multiple factors can cause sleep disorders, including an imbalance in the gut microbiota. Studies of the microbiome-gut-brain axis have revealed bidirectional communication between the central nervous system and gut microbes, providing a more comprehensive understanding of mood and behavioral regulatory patterns. Changes in the gut microbiota and its metabolites can stimulate the endocrine, nervous, and immune systems, which regulate the release of neurotransmitters and alter the activity of the central nervous system, ultimately leading to sleep disorders. Here, we review the main factors affecting sleep, discuss possible pathways and molecular mechanisms of the interaction between sleep and the gut microbiota, and compare common gut microbiota intervention strategies aimed at improving sleep physiology.

AbstractProbiotics have gained significant attention owing to their roles in regulating human health. Recently, spray drying has been considered as a promising technique to produce probiotic powders due to its advantages of high efficiency, cost-saving, and good powder properties. However, the severe environmental conditions from drying and digestion can significantly reduce cell viability, resulting in poor bioaccessibility and bioavailability of live cells. Therefore, there is a need to develop effective targeted delivery systems using spray drying to protect bacteria and to maintain their physiological functions in the targeted sites. This review highlights recent studies about spray-dried targeted delivery vehicles for probiotics, focusing on key strategies to protect bacteria when encountering external stresses, the formation mechanism of particles, the targeted release and colonization mechanisms of live cells in particles with different structures. Advances in the targeted delivery of live probiotics via spray-dried vehicles are still in their early stages. To increase the possibilities for industrialization and commercialization, functional improvement of microcapsules in terms of protection, targeted release, and colonization of bacteria, as well as the effect of spray drying on bacterial physiological functions in the host, need to be further investigated.

AbstractInfrared (IR) radiation has been used in food processing applications for its unique high heating efficiency. There is a great need to address the radiation absorption and heating effect during the application of IR in the processing of foods. The radiation wavelength determines the nature of the processing, and it is mainly affected by the type of emitter, operating temperature, and the power supplied. The penetration depth of the IR on food material plays a critical role in the heating level along with the optical characteristics of the IR and food product. The IR radiations cause a significant change in the food components like starch, protein, fats and enzymes. The facility to generate wavelength-specific radiation output can hold the potential of momentously increasing the efficiency of IR heating operations. IR heating is gaining importance in 3D and 4D printing systems, and the application of artificial intelligence in IR processing is being explored. This state-of-art review gives a detailed view of the different emitters of IR and mainly emphasizes the behavior and changes of major food components during IR treatment. The penetration depth of IR, optical characteristics and selective spectral heating based on the target product are discussed.

AbstractProtein is one of the most important components of food which significantly contributes to the structure, functionality, and sensory properties which may affect consumer acceptability of processed products. Conventional thermal processing affects protein structure and induce undesirable degradation of food quality. This review provides an overview of emerging pretreatment and drying technologies (plasma treatment, ultrasound treatment, electrohydrodynamic, radio frequency, microwave, and superheated steam drying) in food processing by assessing protein structural changes to enhance functional and nutritional properties. In addition, mechanisms and principles of these modern technologies are described while challenges and opportunities for the development of these techniques in the drying process are also critically analyzed. Plasma discharges can lead to oxidative reactions and cross-linking of proteins that can change the structure of proteins. Microwave heating contributes to the occurrence of isopeptide or disulfide bonds which promotes α-helix and β-turn formation. These emerging technologies can be adopted to improve protein surface by exposing more hydrophobic groups which restrict water interaction. It is expected that these innovative processing technologies should become a preferred choice in the food industry for better food quality. Moreover, there are some limitations for industrial scale application of these emerging technologies that need to be addressed.

AbstractThe detrimental impact of foodborne pathogens on human health makes food safety a major concern at all levels of production. Conventional methods to detect foodborne pathogens, such as live culture, high-performance liquid chromatography, and molecular techniques, are relatively tedious, time-consuming, laborious, and expensive, which hinders their use for on-site applications. Recurrent outbreaks of foodborne illness have heightened the demand for rapid and simple technologies for detection of foodborne pathogens. Recently, Lateral flow assays (LFA) have drawn attention because of their ability to detect pathogens rapidly, cheaply, and on-site. Here, we reviewed the latest developments in LFAs to detect various foodborne pathogens in food samples, giving special attention to how reporters and labels have improved LFA performance. We also discussed different approaches to improve LFA sensitivity and specificity. Most importantly, due to the lack of studies on LFAs for the detection of viral foodborne pathogens in food samples, we summarized our recent research on developing LFAs for the detection of viral foodborne pathogens. Finally, we highlighted the main challenges for further development of LFA platforms. In summary, with continuing improvements, LFAs may soon offer excellent performance at point-of-care that is competitive with laboratory techniques while retaining a rapid format.

AbstractOmega-3 fatty acids have gained attention due to numerous health benefits. Eicosapentaenoic (EPA) and docosahexaenoic acid (DHA) are long chain omega-3 fatty acids produced from precursor ALA (α-linolenic acid) in humans but their rate of biosynthesis is low, therefore, these must be present in diet or should be taken as supplements. The commercial sources of omega-3 fatty acids are limited to vegetable oils and marine sources. The rising concern about vegan source, fish aquaculture conservation and heavy metal contamination in fish has led to the search for their alternative source. Microalgae have gained importance due to the production of high-value EPA and DHA and can thus serve as a sustainable and promising source of long chain omega-3 fatty acids. Although the bottleneck lies in the optimization for enhanced production that involves strategies viz. strain selection, optimization of cultivation conditions, media, metabolic and genetic engineering approaches; while co-cultivation, use of nanoparticles and strategic blending have emerged as innovative approaches that have made microalgae as potential candidates for EPA and DHA production. This review highlights the possible strategies for the enhancement of EPA and DHA production in microalgae. This will pave the way for their large-scale production for human health benefits.

AbstractThe projected global population is expected to reach around 9.7 billion by 2050, indicating a greater demand for proteins in the human diet. Cereal bran proteins (CBPs) have been identified as high-quality proteins, with potential applications in both the food and pharmaceutical industries. In 2020, global cereal grain production was 2.1 billion metric tonnes, including wheat, rice, corn, millet, barley, and oats. Cereal bran, obtained through milling, made up 10–20% of total cereal grain production, varying by grain type and milling degree. In this article, the molecular composition and nutritional value of CBPs are summarized, and recent advances in their extraction and purification are discussed. The functional properties of CBPs are then reviewed, including their solubility, binding, emulsifying, foaming, gelling, and thermal properties. Finally, current challenges to the application of CBPs in foods are highlighted, such as the presence of antinutritional factors, low digestibility, and allergenicity, as well as potential strategies to improve the nutritional and functional properties by overcoming these challenges. CBPs exhibit nutritional and functional attributes that are similar to those of other widely used plant-based protein sources. Thus, CBPs have considerable potential for use as ingredients in food, pharmaceutical, and other products.

AbstractA large amount of poultry blood is annually generated, and currently underutilized or largely disposed of as waste, resulting in environmental pollution and waste of protein resources. As one of the main by-products during the poultry slaughter process, the produced poultry blood can serve as a promising food ingredient due to its excellent functional properties and abundant source of essential amino acids, bioactive peptides and functional components. This work provides a comprehensive summary of recent research progress in the composition, functional and bioactive properties, as well as the functional components of poultry blood. Furthermore, the main preparation methods of poultry blood-derived peptides and their bioactivities were reviewed. In addition, their potential applications in the food industry were discussed. Overall, poultry blood is characterized by excellent functionalities, including solubility, gelation, foaming, and emulsifying properties. The major preparation methods for poultry blood-derived peptides include enzymatic hydrolysis, ultrasound-assisted enzymatic methods, macroporous adsorbent resins, and subcritical water hydrolysis. Poultry blood-derived peptides exhibit diverse bioactivities. Their metallic off-flavors and bitterness can be improved by exopeptidase treatment, Maillard reaction, and plastein reaction. In addition, poultry blood is also abundant in functional components such as hemoglobin, superoxide dismutase, immunoglobulin, and thrombin.

AbstractMycotoxins, secondary metabolites produced by mycotoxigenic fungi, are a major problem affecting food safety and security, because of their adverse health effects, their socio-economic impact and the difficulty of degradation or removal by conventional food processing methods. Plant-sourced natural products are a novel and effective control method for fungal infestation and mycotoxin production, with the advantages of biodegradability and acceptability for food use. However, development of resistance, low and inconsistent efficacy, and a limited range of antifungal activities hinder the effective application of single plant natural products for controlling mycotoxin contamination. To overcome these limitations, combinations of plant natural products have been tested extensively and found to increase efficacy, often synergistically. However, this extensive and promising research area has seen little development of practical applications. This review aims to provide up-to-date information on the antifungal, anti-mycotoxigenic and synergistic effects of combinations of plant natural products, as well as their mechanisms of action, to provide a reference source for future research and encourage application development.